![molecular formula C19H22O2 B191885 Miltirone CAS No. 27210-57-7](/img/structure/B191885.png)
Miltirone
Overview
Description
Miltirone is a natural product found in Salvia miltiorrhiza, also known as Danshen . It is a lipophilic compound and is one of the major active constituents with a phenanthrene-quinone structure .
Synthesis Analysis
The total synthesis of Miltirone has been described in several studies. A concise synthesis from 6-isopropyl-7-methoxy-1-tetralone was reported, where the naphthol was oxidized with Dess-Martin periodinane to yield Miltirone in good yield . Another study reported the total synthesis of 1-oxomiltirone via Suzuki coupling .Molecular Structure Analysis
Miltirone has a molecular formula of C19H22O2 and a molecular weight of 282.377 Da . It is a phenanthrene-quinone derived from Salvia miltiorrhiza Bunge .Chemical Reactions Analysis
Miltirone has been shown to suppress platelet aggregation, dense granule, and α granule secretion in a dose-dependent manner . It also inhibited the clot retraction and spreading of washed platelets . Another study reported that Miltirone could be used as a precursor of A-B-C rings with different oxidative degrees in selected abietane diterpenes when synthesized through high yield Suzuki reaction and subsequent cyclization .Physical And Chemical Properties Analysis
Miltirone is a lipophilic compound . Further physical and chemical properties such as density, boiling point, vapor pressure, and others can be found in the safety data sheet .Scientific Research Applications
Platelet Function Modulation
Miltirone has been studied for its effects on platelet function. Research indicates that it can influence platelet aggregation and dense granule secretion, which are critical in clot formation and retraction processes .
Cancer Treatment
Molecular docking studies have shown that Miltirone interacts with P-glycoprotein (P-gp), which is involved in drug resistance in cancer cells. This suggests a potential role for Miltirone in overcoming chemotherapy resistance .
Neuroprotection
Miltirone has demonstrated protective effects against reactive oxygen species (ROS)-dependent neuronal damage. It has been shown to attenuate cell viability reduction, ROS production, and apoptosis in neuronal cells .
Mechanism of Action
- Miltirone primarily interacts with the benzodiazepine receptor . Specifically, it acts as a central benzodiazepine receptor partial agonist . The benzodiazepine receptor is involved in modulating neurotransmission and plays a crucial role in anxiety, sleep regulation, and muscle relaxation.
- The primary consequence of Miltirone’s interaction with the receptor is an increase in intracellular calcium (Ca++) levels . This elevation in Ca++ has several effects:
- Miltirone’s effects are mediated through the cyclic adenosine monophosphate (cAMP) pathway . By inhibiting phosphodiesterase III (PDE-III), it prevents cAMP breakdown, leading to increased intracellular cAMP levels. This cascade ultimately results in the observed pharmacological effects .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Safety and Hazards
Miltirone is toxic and can cause moderate to severe irritation to the skin and eyes. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients . Other safety measures include wearing protective gloves, chemical-resistant rubber gloves, and chemical safety goggles .
Future Directions
While Miltirone has shown promising results in various studies, more research is needed to fully understand its potential therapeutic applications. It has been suggested as a potential anti-platelet candidate for the prevention of thrombotic disorders . Further studies are needed to explore its potential in treating other diseases and to fully understand its mechanism of action.
properties
IUPAC Name |
8,8-dimethyl-2-propan-2-yl-6,7-dihydro-5H-phenanthrene-3,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O2/c1-11(2)14-10-12-7-8-15-13(6-5-9-19(15,3)4)16(12)18(21)17(14)20/h7-8,10-11H,5-6,9H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEFAIBOZOKSLJR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC2=C(C3=C(C=C2)C(CCC3)(C)C)C(=O)C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20181683 | |
Record name | Miltirone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20181683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Miltirone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035080 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Boiling Point |
421.00 to 422.00 °C. @ 760.00 mm Hg | |
Record name | Miltirone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035080 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Miltirone | |
CAS RN |
27210-57-7 | |
Record name | Miltirone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27210-57-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Miltirone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027210577 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Miltirone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20181683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Miltirone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035080 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
100 °C | |
Record name | Miltirone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035080 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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